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Compound of Interest

Compound Name: Benzoylchelidonine, (+)-

Cat. No.: B15190900 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(+)-Chelidonine is a prominent benzylisoquinoline alkaloid found in Chelidonium majus L.

(greater celandine), a plant with a long history of use in traditional medicine. It is recognized for

a range of biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects.

[1][2] Accurate and precise quantification of (+)-chelidonine in plant extracts, herbal

formulations, and biological matrices is crucial for quality control, pharmacokinetic studies, and

understanding its therapeutic potential. This document provides detailed application notes and

protocols for various analytical techniques used for the quantification of (+)-chelidonine.

Note on "Benzoylchelidonine":

Extensive literature searches did not yield any information on a compound named

"Benzoylchelidonine." It is possible that this is a novel or less-common derivative. The following

protocols are focused on the well-documented and widely quantified alkaloid, (+)-chelidonine.

Quantitative Data Summary
The following tables summarize quantitative data for (+)-chelidonine from various studies,

showcasing the application of different analytical techniques.

Table 1: Quantification of (+)-Chelidonine in Chelidonium majus Extracts by TLC-Densitometry
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Sample Plant Part
Collection
Time

(+)-
Chelidonine
Concentration
(mg/100g dry
matter ± SD)

Reference

C. majus Herb Spring
115.929 ±

14.694
[3]

C. majus Herb Autumn
Not specified in

abstract
[3]

C. majus Root Spring
1780.667 ±

263.522
[3]

C. majus Root Autumn
Not specified in

abstract
[3]

Table 2: Quantification of (+)-Chelidonine in Chelidonium majus Fractions by HPLC

Fraction
(+)-Chelidonine
Concentration (mg/100g)

Reference

Full Water Extract (FWE) Not specified in abstract [4]

Protein Enriched Fraction

(PEF)
Not specified in abstract [4]

Non-Protein Fraction (NPF) 134.3 [4]

Table 3: Quantification of (+)-Chelidonine in Iranian Chelidonium majus Ecotypes by HPLC
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Ecotype Plant Part
Ontogeneti
cal Stage

Extraction
Method

(+)-
Chelidonine
Concentrati
on (µg/g
DW)

Reference

Mazandaran

(IBRCP10066

19)

Root Generative Ultrasonic

Highest

concentration

observed

Gorgan

(IBRCP10066

25)

Root Generative Ultrasonic

High

concentration

observed

Other

Ecotypes
Leaves/Roots

Vegetative/G

enerative
Various

Varied

concentration

s

Experimental Protocols
Thin-Layer Chromatography (TLC) - Densitometry
This method is suitable for the simultaneous qualitative and quantitative analysis of major

alkaloids in Chelidonium majus.[3]

a. Sample Preparation (Alkaloid Fractionation):

Utilize a modified pharmacopeial procedure for the extraction of alkaloids from the dried and

powdered plant material (herb or root).[3]

The specific details of the extraction and fractionation are dependent on the starting material

and the scale of the experiment.

b. Chromatographic Conditions:

Stationary Phase: TLC plates pre-coated with silica gel 60 F254.[3]

Mobile Phase (Two-step elution):[3]
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First elution: Chloroform:Methanol:Water (70:30:4, v/v/v). Develop to a distance of 50 mm.

Air-dry the plate for 15 minutes.

Second elution: Toluene:Ethyl acetate:Methanol (83:15:2, v/v/v). Develop to a distance of

160 mm.

Chamber: DS type chambers.[3]

Application: Apply the sample and standard solutions as bands.

c. Densitometric Analysis:

Wavelength: Scan the plates densitometrically at 287 nm for the absorbance of (+)-

chelidonine.[3]

Light Source: Use a UV light beam, with optimal size of 4 mm x 0.3 mm.[3]

Quantification: Create a calibration curve using standard solutions of (+)-chelidonine of

known concentrations. Calculate the concentration in the samples by comparing the peak

areas.

High-Performance Liquid Chromatography (HPLC) with
Diode-Array Detection (DAD)
HPLC is a widely used technique for the separation and quantification of alkaloids from C.

majus extracts.[4]

a. Sample Preparation:

Various extraction methods can be employed, including reflux with methanol or ultrasonic

extraction with a water-methanol-HCl mixture.

Filter the final extract through a 0.45 µm syringe filter before injection.

b. Chromatographic Conditions:

Column: C18 reverse-phase column.
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Mobile Phase: Acetonitrile and ammonium acetate buffer (10 mM, adjusted to pH 3.0 with

acetic acid). A gradient elution is typically used for the separation of multiple alkaloids.

Flow Rate: A typical flow rate is around 1.0 mL/min.

Detection: Diode-array detector (DAD) set at 280 nm or 290 nm for (+)-chelidonine.

Injection Volume: 20 µL.

c. Quantification:

Prepare a series of standard solutions of (+)-chelidonine of known concentrations.

Construct a calibration curve by plotting the peak area against the concentration.

Determine the concentration of (+)-chelidonine in the samples from the calibration curve.

Ultra-Performance Liquid Chromatography (UPLC) with
Photodiode-Array (PDA) Detection
UPLC offers faster analysis times and improved resolution compared to conventional HPLC.

a. Sample Preparation:

Follow a similar extraction procedure as for HPLC.

b. Chromatographic Conditions:

Column: C18 RP column (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase: A gradient of (A) acetonitrile and (B) ammonium acetate (10 mM, pH 3.0).

Separation Time: The seven major alkaloids can be separated within 20 minutes.

c. Quantification:

The method should be validated for linearity, repeatability, and recovery.
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Quantification is performed using a calibration curve generated from (+)-chelidonine

standards.

Ultra-High Performance Supercritical Fluid
Chromatography (UHPSFC)
UHPSFC is a "green" technology that provides rapid and efficient separation of

benzylisoquinoline alkaloids.[2]

a. Sample Preparation:

Extract the plant material with a suitable solvent.

b. Chromatographic Conditions:

Column: Viridis BEH 2-EP column.

Mobile Phase: A modifier comprising methanol with 30% acetonitrile and 20 mM ammonium

formate.

Detection: DAD at 280 nm.[2]

Analysis Time: Simultaneous determination of seven alkaloids in under six minutes.

c. Validation and Quantification:

The method should be fully validated according to ICH guidelines for linearity, precision, and

accuracy.[2]

Quantification is based on a calibration curve of (+)-chelidonine standards.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Benzoylcholine
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoylcholine
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoylcholine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15190900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

HPLC Analysis

Data Analysis

Dried Plant Material

Extraction (e.g., Ultrasonic)

Filtration (0.45 µm)

Injection into HPLC

C18 Reverse-Phase Column Separation

DAD Detection (280-290 nm)

Obtain Chromatogram

Quantify (+)-Chelidonine

Generate Calibration Curve

Click to download full resolution via product page

Caption: HPLC workflow for (+)-chelidonine quantification.
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Caption: TLC-Densitometry workflow for alkaloid analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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